Cas no 2168245-63-2 (4-(dimethyl-1,3-thiazol-4-yl)pyrrolidine-3-carboxylic acid)
4-(dimethyl-1,3-thiazol-4-yl)pyrrolidine-3-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-(dimethyl-1,3-thiazol-4-yl)pyrrolidine-3-carboxylic acid
- EN300-1457724
- 2168245-63-2
-
- Inchi: 1S/C10H14N2O2S/c1-5-9(12-6(2)15-5)7-3-11-4-8(7)10(13)14/h7-8,11H,3-4H2,1-2H3,(H,13,14)
- InChI Key: QKONGJWNFFCVSY-UHFFFAOYSA-N
- SMILES: S1C(C)=NC(=C1C)C1CNCC1C(=O)O
Computed Properties
- Exact Mass: 226.07759887g/mol
- Monoisotopic Mass: 226.07759887g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 262
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.6
- Topological Polar Surface Area: 90.5Ų
4-(dimethyl-1,3-thiazol-4-yl)pyrrolidine-3-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1457724-1.0g |
4-(dimethyl-1,3-thiazol-4-yl)pyrrolidine-3-carboxylic acid |
2168245-63-2 | 1g |
$0.0 | 2023-06-06 | ||
| Enamine | EN300-1457724-50mg |
4-(dimethyl-1,3-thiazol-4-yl)pyrrolidine-3-carboxylic acid |
2168245-63-2 | 50mg |
$948.0 | 2023-09-29 | ||
| Enamine | EN300-1457724-100mg |
4-(dimethyl-1,3-thiazol-4-yl)pyrrolidine-3-carboxylic acid |
2168245-63-2 | 100mg |
$993.0 | 2023-09-29 | ||
| Enamine | EN300-1457724-250mg |
4-(dimethyl-1,3-thiazol-4-yl)pyrrolidine-3-carboxylic acid |
2168245-63-2 | 250mg |
$1038.0 | 2023-09-29 | ||
| Enamine | EN300-1457724-500mg |
4-(dimethyl-1,3-thiazol-4-yl)pyrrolidine-3-carboxylic acid |
2168245-63-2 | 500mg |
$1084.0 | 2023-09-29 | ||
| Enamine | EN300-1457724-1000mg |
4-(dimethyl-1,3-thiazol-4-yl)pyrrolidine-3-carboxylic acid |
2168245-63-2 | 1000mg |
$1129.0 | 2023-09-29 | ||
| Enamine | EN300-1457724-2500mg |
4-(dimethyl-1,3-thiazol-4-yl)pyrrolidine-3-carboxylic acid |
2168245-63-2 | 2500mg |
$2211.0 | 2023-09-29 | ||
| Enamine | EN300-1457724-5000mg |
4-(dimethyl-1,3-thiazol-4-yl)pyrrolidine-3-carboxylic acid |
2168245-63-2 | 5000mg |
$3273.0 | 2023-09-29 | ||
| Enamine | EN300-1457724-10000mg |
4-(dimethyl-1,3-thiazol-4-yl)pyrrolidine-3-carboxylic acid |
2168245-63-2 | 10000mg |
$4852.0 | 2023-09-29 |
4-(dimethyl-1,3-thiazol-4-yl)pyrrolidine-3-carboxylic acid Related Literature
-
1. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
Additional information on 4-(dimethyl-1,3-thiazol-4-yl)pyrrolidine-3-carboxylic acid
Introduction to 4-(dimethyl-1,3-thiazol-4-yl)pyrrolidine-3-carboxylic acid (CAS No. 2168245-63-2)
4-(dimethyl-1,3-thiazol-4-yl)pyrrolidine-3-carboxylic acid (CAS No. 2168245-63-2) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its unique structural features and potential biological activities. This compound belongs to the class of heterocyclic derivatives, incorporating both pyrrolidine and thiazole moieties, which are well-known for their broad spectrum of pharmacological properties. The presence of these heterocyclic rings endows the molecule with enhanced binding affinity and metabolic stability, making it a promising candidate for further exploration in drug discovery.
The structure of 4-(dimethyl-1,3-thiazol-4-yl)pyrrolidine-3-carboxylic acid is characterized by a pyrrolidine ring substituted at the 3-position with a carboxylic acid group, while the thiazole ring is connected at the 4-position of the pyrrolidine via a dimethyl group. This specific arrangement not only contributes to the compound's solubility and bioavailability but also influences its interaction with biological targets. The dimethyl substitution on the thiazole ring enhances the electron density in certain regions of the molecule, which can be critical for modulating its pharmacological effects.
In recent years, there has been a surge in research focused on developing novel therapeutic agents derived from heterocyclic compounds. 4-(dimethyl-1,3-thiazol-4-yl)pyrrolidine-3-carboxylic acid has emerged as a compound of interest due to its potential applications in treating various diseases, including neurological disorders and inflammatory conditions. The pyrrolidine moiety, in particular, has been extensively studied for its role in modulating neurotransmitter systems, while the thiazole ring is known for its antimicrobial and anti-inflammatory properties.
One of the most compelling aspects of this compound is its potential as a scaffold for drug development. The flexibility of the pyrrolidine ring allows for easy modifications at multiple positions, enabling chemists to fine-tune its biological activity. For instance, introducing additional functional groups such as amides or esters can alter the compound's pharmacokinetic profile and enhance its binding affinity to specific receptors. This modular approach has been successfully employed in the development of several drugs that have reached clinical trials.
Recent advancements in computational chemistry have further accelerated the discovery process for compounds like 4-(dimethyl-1,3-thiazol-4-yl)pyrrolidine-3-carboxylic acid. High-throughput virtual screening (HTVS) and molecular docking simulations have enabled researchers to predict the binding interactions between this compound and various biological targets with remarkable accuracy. These computational tools have not only identified potential lead compounds but also provided insights into their mechanisms of action, thereby expediting the drug discovery pipeline.
The pharmacological profile of 4-(dimethyl-1,3-thiazol-4-yl)pyrrolidine-3-carboxylic acid has been investigated in several preclinical studies. Initial findings suggest that this compound exhibits significant inhibitory activity against certain enzymes and receptors implicated in diseases such as cancer and neurodegeneration. For example, studies have demonstrated that it can modulate the activity of kinases and proteases that play a crucial role in cell signaling pathways associated with these diseases. Additionally, its ability to cross the blood-brain barrier makes it an attractive candidate for treating central nervous system disorders.
Another area where this compound shows promise is in anti-inflammatory therapy. Chronic inflammation is a hallmark of many diseases, including autoimmune disorders and metabolic syndromes. The anti-inflammatory effects of 4-(dimethyl-1,3-thiazol-4-yl)pyrrolidine-3-carboxylic acid have been attributed to its ability to inhibit key pro-inflammatory cytokines and enzymes such as COX-2 and NFκB. By targeting these pathways, the compound may help mitigate inflammation-related damage and alleviate symptoms associated with various inflammatory conditions.
The synthesis of 4-(dimethyl-1,3-thiazol-4-yl)pyrrolidine-3-carboxylic acid presents an interesting challenge due to its complex structural framework. However, modern synthetic methodologies have made significant strides in facilitating access to such molecules. Techniques such as multi-component reactions (MCRs) and transition-metal-catalyzed cross-coupling reactions have enabled researchers to construct the desired heterocyclic framework efficiently. These advances have not only improved yield but also reduced the number of synthetic steps required, making large-scale production more feasible.
In conclusion,4-(dimethyl-1,3-thiazol-4-ylyl)pyrrolidine -3-carboxylic acid (CAS No. 2168245 -63 -2) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features, combined with recent advances in computational chemistry and synthetic methodologies, make it an exciting prospect for developing novel therapeutic agents. As research continues, we can expect to see more applications of this compound in treating various human diseases, ultimately improving patient outcomes.
2168245-63-2 (4-(dimethyl-1,3-thiazol-4-yl)pyrrolidine-3-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)